Cas no 54209-85-7 (5-hydroxy-3-methyl-1,3-benzoxazol-2(3H)-one)

• Product Name: 5-hydroxy-3-methyl-1,3-benzoxazol-2(3H)-one
• CAS No: 54209-85-7
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 2153328
• PubChem ID: 68598977
• Update Time: 2025-04-21

5-hydroxy-3-methyl-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-3-methyl-1,3-benzoxazol-2(3H)-one
• 5-hydroxy-3-methyl-1,3-benzoxazol-2-one
• DB-349961
• 54209-85-7
• DTXSID70738661
• SCHEMBL3330251
• JRWRGOLHLLFMQF-UHFFFAOYSA-N

• Inchi： 1S/C8H7NO3/c1-9-6-4-5(10)2-3-7(6)12-8(9)11/h2-4,10H,1H3
• InChI Key： JRWRGOLHLLFMQF-UHFFFAOYSA-N
• SMILES： O1C(N(C)C2C=C(C=CC1=2)O)=O

Computed Properties

• Exact Mass: 165.042593085Da
• Monoisotopic Mass: 165.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų